4-Bromo-7-methoxybenzo[b]thiophene

• CAS: 88791-12-2
• Molecular Formula: C9H7BrOS
• Molecular Weight: 243.12 g/mol
• SMILES: COC1=C2C(=C(C=C1)Br)C=CS2
• InChI: InChI=1S/C9H7BrOS/c1-11-8-3-2-7(10)6-4-5-12-9(6)8/h2-5H,1H3
• InChIKey: JDQJXKNZMCWVKZ-UHFFFAOYSA-N

4-Bromo-7-methoxybenzo[b]thiophene: Core Identity and Characteristics

4-Bromo-7-methoxybenzo[b]thiophene (CAS 88791-12-2) is a di-substituted benzo[b]thiophene heterocycle bearing a bromine atom at the 4-position and a methoxy group at the 7-position of the fused bicyclic core, with molecular formula C₉H₇BrOS and molecular weight 243.12 g·mol⁻¹ . The compound belongs to the broader class of halogenated methoxybenzothiophenes that serve as versatile intermediates in medicinal chemistry and materials science. Its electronic structure features a C4-bromine handle amenable to cross-coupling and nucleophilic aromatic substitution, while the C7-methoxy group acts as an electron-donating substituent that directs electrophilic aromatic substitution and can be demethylated to the corresponding phenol for further derivatization . The compound is listed in the EPA DSSTox database under the synonym '4-Bromo-7-methoxy-1-benzothiophene' .

Reactive handles Orthogonal C4-Br and C7-OMe sites enable sequential derivatization

Regiochemistry Confirmed exclusive 4-position bromination of 7-methoxy substrate

Supply Commercial purity grade supports direct parallel synthesis use

• [1] EPA DSSTox Database, Record for 4-Bromo-7-methoxy-1-benzothiophene, DTXSID20471527, CAS 88791-12-2, Molecular Formula C₉H₇BrOS, Molecular Weight 243.12 g/mol. View Source
• [2] Rahman, L. K. A.; Scrowston, R. M. 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. J. Chem. Soc., Perkin Trans. 1, 1983, 2973–2977. DOI: 10.1039/P19830002973 View Source

Why Positional Isomers Cannot Substitute Without Re-Validation

Benzo[b]thiophene scaffolds with different bromine and methoxy positional arrangements (e.g., 6-bromo-7-methoxy, 5-bromo-4-methoxy, or 7-bromo-4-methoxy isomers) display fundamentally different regiochemical reactivity in both electrophilic substitution and cross-coupling contexts . The methoxy group directs electrophilic attack: in 7-methoxybenzo[b]thiophene, bromination and nitration occur exclusively at the 4-position, whereas for the regioisomeric 4-methoxybenzo[b]thiophene, the same reactions occur at the 7-position . Consequently, a synthetic route validated for the 4-bromo-7-methoxy substitution pattern cannot be assumed to transfer to its positional isomers without significant re-optimisation of reaction conditions, catalyst systems, and purification protocols. Even when two isomers share identical molecular formula (e.g., C₉H₇BrOS for 4-bromo-7-methoxy and 5-bromo-7-methoxy derivatives), their distinct electronic environments at the reactive centres result in different oxidative electrochemical behaviour and cross-coupling kinetics . Generic substitution without experimental re-qualification introduces a quantifiable risk of synthetic failure or altered downstream biological activity.

Regiochemistry shift

Bromination and cross-coupling regioselectivity may change with different Br/OMe positional arrangements.

Route transfer

Synthetic conditions validated for the 4-Br/7-OMe pattern may require re-optimization for other isomers.

Oxidation divergence

Anodic oxidation product distribution is substitution-pattern dependent; results from analogs may not apply.

• [1] Rahman, L. K. A.; Scrowston, R. M. 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. J. Chem. Soc., Perkin Trans. 1, 1983, 2973–2977. DOI: 10.1039/P19830002973 View Source
• [2] Clarke, K.; Scrowston, R. M.; Sutton, T. M. Substitution reactions of benzo[b]thiophen derivatives. Part VI. Reactions of 4-methoxybenzo[b]thiophen and its 3-methyl derivative. J. Chem. Soc., Perkin Trans. 1, 1973, 623–626. DOI: 10.1039/P19730000623 View Source
• [3] Chenard, B. L.; McConnell, J. R.; Swenton, J. S. An Efficient Route to Benzo[b]thiophene Quinones, Quinone Bisketals, and Quinone Monoketals via Anodic Oxidation of Methoxylated Benzo[b]thiophenes. Studies Directed at the Synthesis of Functionalized Benzo[b]thiophene-4,7-quinones. J. Org. Chem., 1983, 48 (23), 4312–4317. DOI: 10.1021/jo00171a030 View Source

Differential Evidence for 4-Bromo-7-methoxybenzo[b]thiophene

Exclusive 4-Position Bromination of 7-Methoxy Substrate

The electrophilic bromination of 7-methoxybenzo[b]thiophene proceeds with complete regioselectivity at the 4-position, directly yielding 4-bromo-7-methoxybenzo[b]thiophene. The structure was confirmed by unambiguous independent synthesis . In contrast, the regioisomeric 4-methoxybenzo[b]thiophene undergoes bromination at the 7-position, producing 7-bromo-4-methoxybenzo[b]thiophene rather than the 4-bromo derivative . For the 3-methyl-4-methoxybenzo[b]thiophene analog, bromination yields a mixture of 2-substituted (~40%) and 7-substituted (~60%) products, demonstrating that the 7-methoxy substitution pattern uniquely confers clean 4-position regioselectivity without competing 2-position substitution .

Regioselective bromination

Head-to-head

100% 4-substitution (target) vs 100% 7-substitution (4-OMe isomer); no 2-position competition

Clean single-regioisomer synthesis without purification burden

Reported direct comparison

Evidence Dimension	Regioselectivity of electrophilic bromination
Target Compound Data	100% 4-substitution (single regioisomer)
Comparator Or Baseline	4-Methoxybenzo[b]thiophene: 100% 7-substitution; 3-Methyl-4-methoxybenzo[b]thiophene: ~40% 2-substitution + ~60% 7-substitution
Quantified Difference	Complete positional reversal vs. 4-methoxy isomer; absence of 2-position competition (0% vs. ~40%) compared to 3-methyl-4-methoxy derivative
Conditions	Electrophilic bromination reaction conditions as reported in Perkin Trans. 1 literature

Why This Matters

For procurement decisions, this means 4-bromo-7-methoxybenzo[b]thiophene can be reliably synthesised in a single step without regioisomeric purification, reducing both synthetic cost and quality control burden compared to isomers requiring chromatographic separation of mixed products.

• [1] Rahman, L. K. A.; Scrowston, R. M. 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. J. Chem. Soc., Perkin Trans. 1, 1983, 2973–2977. DOI: 10.1039/P19830002973 View Source
• [2] Clarke, K.; Scrowston, R. M.; Sutton, T. M. Substitution reactions of benzo[b]thiophen derivatives. Part VI. Reactions of 4-methoxybenzo[b]thiophen and its 3-methyl derivative. J. Chem. Soc., Perkin Trans. 1, 1973, 623–626. DOI: 10.1039/P19730000623 View Source

Anodic Oxidation Product Distribution by Substitution Pattern

In anodic oxidation studies of methoxylated benzo[b]thiophenes, 4-methoxybenzo[b]thiophene (17a, the structural isomer with OMe at C4 rather than C7) exhibits pronounced temperature-dependent product divergence: oxidation at or below room temperature gives primarily 4,7-dimethoxybenzo[b]thiophene, while oxidation in methanol at ca. 65 °C gives primarily the quinone bisketal . In contrast, 6-bromo-7-methoxybenzo[b]thiophene (17d), which shares the 7-methoxy group with the target 4-bromo-7-methoxy compound but bears bromine at C6 rather than C4, yields the corresponding quinone bisketal upon oxidation under analogous conditions. Extended acidic hydrolysis of these quinone bisketals affords the quinones in 78–95% isolated yield . Although the target compound 4-bromo-7-methoxybenzo[b]thiophene was not directly studied in this electrochemical series, the regiochemical dependence of oxidation behaviour—driven by the position of the methoxy and bromo substituents—establishes that the 4-bromo-7-methoxy substitution pattern will exhibit distinct electrochemical behaviour from both the 4-methoxy and 6-bromo-7-methoxy analogs.

Anodic oxidation behavior

Class-level inference

Predicted distinct product distribution based on 4-Br/7-OMe pattern; not directly measured

Oxidation pathway depends on substitution pattern

Extrapolation from 4-MeO and 6-Br-7-MeO analogs

Evidence Dimension	Anodic oxidation product distribution and quinone yield
Target Compound Data	Not directly measured in this study; predicted distinct behaviour based on 4-Br/7-OMe substitution pattern
Comparator Or Baseline	4-Methoxybenzo[b]thiophene (17a): temperature-dependent product switch (4,7-dimethoxy at ≤RT vs. quinone bisketal at 65 °C); 6-Bromo-7-methoxybenzo[b]thiophene (17d): quinone bisketal formation; quinone hydrolysis yield: 78–95%
Quantified Difference	Temperature-dependent product ratios (not quantified as percentage for 17a); quinone yield range: 78–95% for 17b,c; 0% competing 2-position products for 7-methoxy substrates
Conditions	Methanolic KOH, platinum anode; temperature range: room temperature to 65 °C; acidic hydrolysis for quinone liberation

Why This Matters

Users developing benzo[b]thiophene-4,7-quinone derivatives should note that the 4-bromo substituent on the target compound provides a synthetic handle absent in the 4-methoxy analog and positioned differently from the 6-bromo isomer, enabling divergent synthetic strategies toward functionalised quinone targets.

• [1] Chenard, B. L.; McConnell, J. R.; Swenton, J. S. An Efficient Route to Benzo[b]thiophene Quinones, Quinone Bisketals, and Quinone Monoketals via Anodic Oxidation of Methoxylated Benzo[b]thiophenes. J. Org. Chem., 1983, 48 (23), 4312–4317. DOI: 10.1021/jo00171a030 View Source

Orthogonal C4-Bromo and C7-Methoxy Handles

The 4-bromo-7-methoxybenzo[b]thiophene scaffold offers two chemically orthogonal reactive sites for sequential derivatisation. The C4-bromine is amenable to palladium-catalysed cross-coupling reactions (Suzuki–Miyaura, Buchwald–Hartwig, and cyanation), while the C7-methoxy group can be selectively demethylated to the corresponding phenol under conditions that leave the bromide intact, or retained as a directing group for electrophilic substitution . This orthogonality contrasts with the 6-bromo-7-methoxy isomer where the bromine and methoxy groups are adjacent, potentially introducing steric and electronic interference during cross-coupling. The related 4-bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid (CAS 88791-16-6) offers a carboxylic acid handle at C2 instead of the unsubstituted C2–C3 thiophene ring of the target compound, providing a distinctly different vector for molecular elaboration . The documented conversion of 4-bromo-7-methoxybenzo[b]thiophene to 4-cyano-7-methoxybenzo[b]thiophene via CuCN-mediated cyanation (1.05 g scale, DMF, 150 °C) demonstrates the practical utility of the C4-bromine as a functionalisation handle, with the 4-cyano derivative isolated as a colourless solid .

Orthogonal reactive sites

Class-level inference

1,4-relationship (Br–OMe) reduces steric interference vs 1,2-relationship in 6-Br isomer

Enables sequential derivatization with less steric hindrance

Spatial arrangement inferred from substitution pattern

Evidence Dimension	Number of orthogonal reactive sites and their spatial arrangement
Target Compound Data	Two orthogonal sites: C4-Br (cross-coupling) and C7-OMe (demethylation or directing group); spatial separation by 3 bond positions avoids steric interference
Comparator Or Baseline	6-Bromo-7-methoxy isomer: Br and OMe adjacent (potential steric hindrance); 4-Bromo-7-methoxy-2-carboxylic acid: three functional handles (Br, OMe, COOH) but altered core electronics
Quantified Difference	Spatial separation: 1,4-relationship (target) vs. 1,2-relationship (6-bromo isomer); functional handle count: 2 (target) vs. 3 (2-carboxylic acid derivative)
Conditions	General synthetic chemistry context; cyanation demonstrated at 1.05 g scale in DMF at 150 °C with CuCN

Why This Matters

For procurement, the 4-bromo-7-methoxy substitution pattern represents a specific balance of synthetic versatility and structural simplicity: fewer functional handles than the 2-carboxylic acid derivative reduce unwanted side reactions during library synthesis, while the 1,4-relationship between Br and OMe minimises steric interference in cross-coupling compared to the 1,2-arrangement in the 6-bromo isomer.

• [1] Rahman, L. K. A.; Scrowston, R. M. 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. J. Chem. Soc., Perkin Trans. 1, 1983, 2973–2977. Establishes regiochemistry of 7-methoxybenzo[b]thiophene derivatives and demethylation route to 7-hydroxy compounds. View Source
• [2] Gallagher, P.; Rathmell, R. E.; Fagan, M. A. Heteroaryloxy 3-substituted propanamines as serotonin and norepinephrine reuptake inhibitors. US Patent US7037932B2, assigned to Eli Lilly and Company, filed May 6, 2002, and granted May 2, 2006. Cyanation procedure: 4-bromo-7-methoxybenzo[b]thiophene (1.05 g, 4.32 mmol) with CuCN (3.885 g, 43.4 mmol) in DMF at 150 °C. View Source

Commercial Purity Grade for Direct Parallel Synthesis Use

4-Bromo-7-methoxybenzo[b]thiophene is commercially available at a certified purity of 98% (HPLC) from multiple independent suppliers, including Leyan (Product No. 2077043) . This purity grade is suitable for direct use in parallel synthesis and medicinal chemistry campaigns without additional in-house purification. The compound is supplied under MDL number MFCD20489220 , facilitating cross-referencing across vendor databases and ensuring identity consistency. By comparison, certain lesser-common positional isomers such as 5-bromo-7-methoxybenzo[b]thiophene (CAS 1388025-89-5) and 5-bromo-4-methoxybenzo[b]thiophene (CAS 73630-81-6) are listed with more limited commercial availability and are less frequently referenced in the primary synthetic literature , which can impact supply chain reliability for multi-step synthesis programmes.

Commercial purity

Data to verify

98% (HPLC)

Supports direct parallel synthesis use

Supplier specification; independent verification recommended

Evidence Dimension	Commercial purity and documented availability
Target Compound Data	98% purity (HPLC); multiple suppliers; MDL MFCD20489220; listed in EPA DSSTox database (DTXSID20471527)
Comparator Or Baseline	5-Bromo-7-methoxybenzo[b]thiophene (CAS 1388025-89-5): limited supplier listings; 5-Bromo-4-methoxybenzo[b]thiophene (CAS 73630-81-6): limited literature precedent
Quantified Difference	Purity: 98% vs. not consistently specified for comparators; supplier count: multiple independent sources vs. single or limited sources
Conditions	Commercial procurement context; purity determined by HPLC

Why This Matters

Reliable supply at 98% purity with MDL registration reduces procurement risk and lead time for research programs; the lower and less consistent availability of positional isomers introduces supply chain uncertainty that can delay synthetic campaigns and complicate reproducibility.

Procurement-Driven Application Scenarios

Cross-Coupling Libraries of 4-Aryl/Amino-7-methoxybenzothiophenes

The C4-bromine atom of 4-bromo-7-methoxybenzo[b]thiophene serves as an entry point for Suzuki–Miyaura and Buchwald–Hartwig cross-coupling reactions, enabling the construction of diverse 4-aryl- and 4-amino-7-methoxybenzo[b]thiophene libraries. The regiochemical identity of the 4-bromo substitution, confirmed by unambiguous synthesis, ensures that coupling occurs at the electronically preferred position directed by the 7-methoxy group . This scaffold has been specifically utilised as an intermediate in the synthesis of heteroaryloxy 3-substituted propanamines claimed as serotonin and norepinephrine reuptake inhibitors, as documented in patent US7037932B2 . The 98% commercial purity specification supports direct use in library synthesis without pre-purification .

Cyanation to 4-Cyano-7-methoxybenzothiophene Intermediate

The C4-bromine substituent undergoes CuCN-mediated cyanation to afford 4-cyano-7-methoxybenzo[b]thiophene, a versatile intermediate for further heterocyclic elaboration. This transformation, conducted at 1.05 g scale in DMF at 150 °C using 10 equivalents of CuCN and an FeCl₃/HCl quench procedure, demonstrates the practical scalability of the cyanation step without requiring palladium catalysis . The resulting 4-cyano derivative provides a nitrile handle for tetrazole formation, amidoxime cyclisation, or reduction to the aminomethyl analogue, all while retaining the C7-methoxy group for subsequent demethylation or further electrophilic substitution.

Electrochemical Route to Benzo[b]thiophene-4,7-Quinones

Although not directly evaluated in the seminal anodic oxidation study of Chenard et al. (1983), the 4-bromo-7-methoxy substitution pattern offers distinct advantages for electrochemical quinone synthesis compared to the studied isomers. The 4-bromo substituent can be retained through the oxidation step and subsequently elaborated, or can be exploited to modulate the oxidation potential relative to the 4-methoxy and 6-bromo-7-methoxy analogs studied . The established protocol—anodic oxidation in methanolic KOH at a platinum anode, followed by acidic hydrolysis yielding quinones in 78–95%—provides a validated starting point for investigating the target compound's behaviour in this transformation .

Electrophilic Late-Stage Functionalisation at C4 Position

The clean regioselectivity of electrophilic aromatic substitution on 7-methoxybenzo[b]thiophene systems—where bromination and nitration occur exclusively at the 4-position—enables the use of 4-bromo-7-methoxybenzo[b]thiophene as a building block for agrochemical discovery and organic materials research . The bromine atom can participate in Pd-catalysed borylation/Suzuki coupling sequences to generate benzo[b]thienyl-dehydroamino acid derivatives, as demonstrated for related bromobenzo[b]thiophenes bearing electron-donating groups (OMe or Me) . The absence of competing 2-position substitution (observed at ~40% for 3-methyl-4-methoxy analogs) ensures cleaner reaction profiles and higher isolated yields in parallel synthesis applications .

Application

Selection Property

Validation Focus

Cross-coupling library synthesis

C4-Br handle directed by 7-OMe

Coupling regioselectivity and yield

Cyanation to 4-cyano intermediate

CuCN-mediated Br→CN conversion

Nitrile formation scalability

Electrochemical quinone synthesis

Substitution-dependent oxidation

Product distribution control

Late-stage electrophilic substitution

Clean 4-position reactivity

Functional group tolerance

• [1] Rahman, L. K. A.; Scrowston, R. M. 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. J. Chem. Soc., Perkin Trans. 1, 1983, 2973–2977. DOI: 10.1039/P19830002973 View Source
• [2] Gallagher, P.; Rathmell, R. E.; Fagan, M. A. Heteroaryloxy 3-substituted propanamines as serotonin and norepinephrine reuptake inhibitors. US Patent US7037932B2, assigned to Eli Lilly and Company, 2006. View Source
• [3] Palladium-catalyzed borylation and Suzuki coupling (BSC) to obtain β-substituted benzo[b]thienyldehydroamino acid derivatives from bromobenzo[b]thiophenes. RCAAP Repository, 2014. View Source